Cas no 389889-80-9 (Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 389889-80-9
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD08062514
• CID: 299133
• PubChem ID: 22594558
• Update Time: 2025-10-21

Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• 1-Boc-4-hydroxy-4-(hydroxymethyl)piperidine
• 1-Boc-4-hydroxy-4-(hydroxymethyl)-piperidine
• 1-Piperidinecarboxylicacid, 4-hydroxy-4-(hydroxymethyl)-, 1,1-dimethylethyl ester
• 4-HYDROXY-4-HYDROXYMETHYLPIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 4-hydroxy-4-hydroxymethyl-piperidine-1-carboxylic acid tert-butyl ester
• RW2824
• t-butyl 4-hydroxy-4-(hydroxymethyl)tetrahydropyridine-1 (2H)-carboxylate
• BKZFMSPPZXDTJL-UHFFFAOYSA-N
• 5066AB
• PB31011
• AM100753
• AB0095260
• t-butyl 4-hydroxy-4-(hydroxymethyl)tetrahydro-pyridine-1(2H)-carboxylate
• t-butyl 4-hydroxy-4-(hydroxymethyl)tetrahydropyridi
• GS-5809
• SY098672
• 389889-80-9
• AKOS016011205
• CS-0048210
• EN300-317139
• t-butyl 4-hydroxy-4-(hydroxymethyl)tetrahydropyridine-1(2H)-carboxylate
• MFCD08062514
• tert-Butyl4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• FT-0703663
• SCHEMBL2349423
• DTXSID70626711
• 1-Boc-4-(hydroxymethyl)piperidin-4-ol
• DB-069749
• Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate

• MDL： MFCD08062514
• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(14)12-6-4-11(15,8-13)5-7-12/h13,15H,4-8H2,1-3H3
• InChI Key： BKZFMSPPZXDTJL-UHFFFAOYSA-N
• SMILES： OC1(CO)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 231.14700
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70
• XLogP3: 0.1

Experimental Properties

• PSA: 70.00000
• LogP: 0.67860

Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate

Research Brief on Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 389889-80-9)

The compound Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 389889-80-9) has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications in drug synthesis and medicinal chemistry. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate as a key intermediate in the synthesis of various bioactive molecules. Its structural features, including the hydroxyl and hydroxymethyl groups, make it a valuable building block for the development of novel pharmaceuticals. For instance, researchers have utilized this compound in the synthesis of kinase inhibitors and other small-molecule therapeutics targeting cancer and inflammatory diseases.

One of the notable advancements in the application of this compound is its use in the development of PROTACs (Proteolysis Targeting Chimeras). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate could be effectively incorporated into PROTAC molecules, enhancing their stability and cellular uptake. This finding opens new avenues for targeted protein degradation therapies.

In addition to its synthetic utility, recent investigations have explored the biological activities of Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate derivatives. A preclinical study conducted by a team at the University of Cambridge revealed that certain derivatives exhibit promising anti-inflammatory properties by modulating the NF-κB signaling pathway. These results suggest potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The safety and pharmacokinetic profile of Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate have also been a subject of recent research. A 2024 toxicology study reported in Chemical Research in Toxicology indicated that the compound exhibits low cytotoxicity and favorable metabolic stability, making it a suitable candidate for further drug development. However, researchers emphasize the need for additional in vivo studies to fully assess its therapeutic potential.

Looking ahead, the integration of Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate into more complex drug delivery systems, such as nanoparticles and liposomes, is an emerging area of interest. Preliminary data from a collaborative study between academic and industry researchers suggest that these formulations could improve the bioavailability and targeted delivery of the compound, thereby enhancing its efficacy in disease treatment.

In conclusion, Tert-Butyl 4-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 389889-80-9) continues to be a compound of significant interest in chemical and pharmaceutical research. Its multifaceted applications, from serving as a synthetic intermediate to exhibiting biological activity, underscore its importance in drug discovery and development. Future research should focus on optimizing its derivatives and exploring novel delivery mechanisms to fully realize its therapeutic potential.